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Compound of Interest

Compound Name: Chloroform-13C

Cat. No.: B1600117

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and handling precautions for
Chloroform-13C (*3CHCIs). While the isotopic enrichment with Carbon-13 does not
significantly alter the chemical hazards compared to unlabeled chloroform, adherence to
stringent safety protocols is paramount due to the inherent toxicity and potential carcinogenicity
of the compound. This guide summarizes key quantitative data, outlines detailed experimental
protocols, and provides visual workflows to ensure the safe use of Chloroform-13C in a
laboratory setting.

Hazard Identification and Classification

Chloroform-13C is a colorless, volatile liquid with a characteristic sweet odor. It is classified as
a hazardous substance with multiple risk factors.[1]

GHS Classification:

Acute toxicity, Oral (Category 4)[2]

Acute toxicity, Inhalation (Category 3)[2][3]

Skin corrosion/irritation (Category 2)[2]

Serious eye damage/eye irritation (Category 2/2A)[2][4]
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o Carcinogenicity (Category 2)[2][4]

e Reproductive toxicity (Category 2)[2]

» Specific target organ toxicity — single exposure (Category 3), Central nervous system][2]

» Specific target organ toxicity — repeated exposure (Category 1 or 2), Liver, Kidney[2][4]

e Hazardous to the aquatic environment, acute hazard (Category 3)

Signal Word: Danger[2]

Hazard Statements: Harmful if swallowed, Toxic if inhaled, Causes skin and serious eye

irritation, Suspected of causing cancer and of damaging the unborn child, May cause

respiratory irritation, drowsiness or dizziness, and causes damage to organs (liver, kidney)

through prolonged or repeated exposure.[2][3][4]

Quantitative Safety Data

The following tables summarize the key quantitative data for Chloroform-13C, which are

consistent with those of unlabeled chloroform.

Table 1: Toxicological Data

Parameter Species Route Value Reference
LD50 Rat Oral 908 mg/kg [5]

LD50 Rabbit Dermal > 20,000 mg/kg [5]

LC50 Rat Inhalation ::)7’702 mg/m? (4 [5]

ATE US Oral Svifg:tg/kg body [5]

ATE US Gases 700 ppmV/4h [5]

ATE US Vapors 3 mg/l/4h [5]

ATE US Dust, mist 0.5 mg/l/4h [5]
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Table 2: Occupational Exposure Limits

Agency Limit Value Notes

Confirmed animal

carcinogen with
ACGIH TWA 10 ppm

unknown relevance to

humans.[5][6]

Not to be exceeded at

OSHA PEL (Ceiling) 50 ppm (240 mg/m3) ]
any time.[6][7]

60-minute Short-Term
NIOSH REL (STEL) 2 ppm (9.78 mg/m3) Exposure Limit.[6][7]

[8]

Immediately
NIOSH IDLH 500 ppm Dangerous to Life or
Health.[8]

Experimental Protocols for Safe Handling

Adherence to the following protocols is mandatory when working with Chloroform-13C to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

» Ventilation: All work with Chloroform-13C must be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.[1][2][9]

o Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations
are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][5]
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» Skin and Body Protection: A lab coat or chemical-resistant suit should be worn to prevent
skin contact.[5][10]

e Hand Protection: Wear appropriate chemical-resistant gloves. Note that common nitrile
gloves may not provide sufficient protection; butyl or laminated gloves are recommended.[1]
Always inspect gloves for tears or degradation before use and use proper glove removal
technique to avoid skin contact.[3][10]

» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
a NIOSH-approved respirator with appropriate cartridges must be used.[5][6]
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Personal Protective Equipment (PPE) Protocol

Entering Chloroform-13C Work Area

Don Appropriate PPE

Chemical Goggles & Chemical-Resistant Gloves Lab Coat or
Face Shield (e.g., Butyl) Chemical-Resistant Suit

NIOSH-Approved Respirator
(if required)

Proceed with Work

in Fume Hood

Decontaminate & Remove PPE

Exit Work Area
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Safe Storage and Handling Logic

Chloroform-13C

Handling Precautions Storage Conditions

A\void Heat Separate From

Decomposition Hazard Incompatible Materials
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Spill Response Workflow

Evacuate Area

l

Ensure Ventilation

Don Full PPE
(including respirator)

Contain with Inert
Absorbent Material

Collect in Sealed
Hazardous Waste Container

Decontaminate Spill Area

Spill Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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